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Abstract

This technical guide provides a comprehensive overview of Dimethyl 3-aminopentanedioate
acetate (CAS No. 1345983-89-2), a key organic salt utilized primarily as an intermediate in the
pharmaceutical industry.[1] The document details its chemical identity, physicochemical
properties, a validated synthesis protocol, and analytical characterization data. The guide is
intended for researchers, chemists, and drug development professionals who require a
thorough understanding of this compound's synthesis and properties for its application in
complex molecule construction. We will explore the causality behind the synthetic methodology
and the interpretation of its spectroscopic signature, grounding the discussion in established
chemical principles.

Chemical Identity and Properties
Nomenclature and Structure

Dimethyl 3-aminopentanedioate acetate is the acetic acid salt of Dimethyl 3-
aminopentanedioate. The core structure is the dimethyl ester of 3-aminoglutaric acid. The
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protonated amine forms an ionic bond with the acetate anion.

IUPAC Name: dimethyl 3-aminopentanedioate;acetic acid

e Synonyms: 3-amino-pentanedioic acid dimethyl ester acetate, Dimethyl 3-aminoglutarate
acetate

o Core Amine (Free Base): Dimethyl 3-aminopentanedioate[2]

o CAS Number (Acetate Salt): 1345983-89-2[1][3]

e CAS Number (Free Base): 77313-09-8[2]

The formation of the acetate salt is a straightforward acid-base reaction where the amino group
of the diester is protonated by acetic acid.

Reactants Acetic Acid

/
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Dimethyl 3-aminopentan ngét%natlon
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Caption: Formation of the acetate salt from its free base.

Physicochemical Data

Quantitative data for the acetate salt and its corresponding free base are summarized below for
comparative analysis.
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Dimethyl 3- Dimethyl 3-
Property aminopentanedioat aminopentanedioat Reference
e acetate e (Free Base)
CAS Number 1345983-89-2 77313-09-8 [21[3]
Molecular Formula C9H17NO6 C7H13NO4 [2][3]
Molecular Weight 235.23 g/mol 175.18 g/mol [2][3]
Appearance Off-white solid Not specified [3]
Purity Typically =99% Not specified [1]

Synthesis and Purification

The synthesis of Dimethyl 3-aminopentanedioate acetate is achieved through a robust and
scalable acid-base crystallization process. The protocol described is derived from a patent filed
by GlaxoSmithKline, ensuring its industrial relevance and reliability.[3]

Causality of Experimental Design

The choice of solvent and temperature is critical for a successful synthesis. tert-Butyl methyl
ether (TBME) is selected as the solvent. Its moderate polarity keeps the uncharged free base,
Dimethyl 3-aminopentanedioate, in solution. However, upon formation of the ionic acetate salt,
the product's polarity increases significantly, causing it to be insoluble in TBME and precipitate
out. This solvent-mediated precipitation is the cornerstone of the purification strategy, obviating
the need for more complex methods like column chromatography.

Temperature control is another key parameter. The initial cooling to 15°C manages the
exotherm of the acid-base neutralization. Further cooling to 5°C is employed to maximize the
yield by reducing the solubility of the product in the solvent system, driving the crystallization

process to completion.[3]
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Caption: Experimental workflow for the synthesis of the target compound.
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Detailed Experimental Protocol

Materials:

o Dimethyl 3-aminopentanedioate (568 g, 3.24 mol)
e Glacial acetic acid (195 g, 3.24 mol)

o tert-Butyl methyl ether (2.3 L)

o 1:1 tert-Butyl methyl ether/heptane (for washing)
* Ice bath

e Reaction vessel with stirring mechanism

« Filtration apparatus

Procedure:

e A solution of dimethyl 3-aminopentanedioate (568 g, 3.24 mol) in tert-butyl methyl ether (2.3
L) is prepared in a suitable reaction vessel.[3]

e The solution is cooled in an ice bath.[3]

o Glacial acetic acid (195 g, 3.24 mol) is added dropwise, ensuring the internal reaction
temperature is maintained at approximately 15°C.[3]

e The resulting mixture is seeded with a small quantity of the desired crystalline product to
initiate crystallization.[3]

e The mixture is stirred for 90 minutes while being cooled to 5°C to allow for complete
precipitation.[3]

e The precipitate is collected by filtration.[3]

o The filter cake is washed with a 1:1 mixture of tert-butyl methyl ether/heptane.[3]
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The final product is dried under vacuum to yield the acetic acid salt of dimethyl 3-
aminopentanedioate as an off-white solid (yield reported as 640 g).[3]

Analytical Characterization

Structural confirmation and purity assessment are paramount. Nuclear Magnetic Resonance

(NMR) spectroscopy is the primary tool for elucidating the structure of the final product.

'H NMR Spectrum Analysis

The proton NMR spectrum provides a definitive fingerprint of the molecule. The reported data is

as follows:

1H NMR (DMSO-d6) & (ppm): 5.30 (br s, 3H), 3.56 (s, 6H), 3.36 (M, 1H), 2.44 (dd, J=16, J=5,
2H), 2.31 (dd, J=16, J=8, 2H), 1.86 (s, 3H).[3]

Interpretation:

0 5.30 (br s, 3H): This broad singlet corresponds to the three protons of the protonated
amine (-NH3+). The broadness is characteristic of protons on a nitrogen atom, often due to
quadrupole broadening and exchange with trace amounts of water.

0 3.56 (s, 6H): This sharp singlet integrates to six protons and represents the two equivalent
methyl ester (-OCHS3) groups.[3]

0 3.36 (m, 1H): This multiplet corresponds to the single proton at the C3 position (the chiral
center), which is coupled to the four adjacent methylene protons.[3]

0 2.44 & 2.31 (dd, 2H each): These two signals, both doublets of doublets, represent the four
methylene protons at the C2 and C4 positions. They are diastereotopic and thus chemically
non-equivalent, resulting in distinct signals and complex splitting patterns.[3]

0 1.86 (s, 3H): This singlet corresponds to the three protons of the acetate counter-ion
(CH3CO0O0-).[3]
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Caption: Simplified *H NMR assignments for the core structure.

Applications in Research and Drug Development

Dimethyl 3-aminopentanedioate acetate serves as a valuable building block in organic
synthesis, particularly within the realm of pharmaceutical development.[1]

o Pharmaceutical Intermediate: Its primary documented application is as a pharmaceutical
intermediate.[1] The molecule possesses two key functionalities: a protected carboxylic acid
(as a methyl ester) and a primary amine (as an acetate salt). This bifunctional nature allows
it to be incorporated into larger, more complex molecules through various chemical
transformations.

» Scaffold for Bioactive Molecules: While specific drug targets are not detailed in the available
literature, compounds with similar structures (amino acid derivatives) are fundamental to
medicinal chemistry. The pentanedioate backbone can serve as a scaffold to orient other
functional groups in three-dimensional space, which is crucial for binding to biological targets
like enzymes or receptors. The amine provides a convenient handle for amide bond
formation, a ubiquitous linkage in pharmaceuticals.

e Analogue Synthesis: Researchers can use this compound to synthesize analogues of
existing drugs or natural products, modifying the backbone to probe structure-activity
relationships (SAR). The dimethyl ester groups can be selectively hydrolyzed to reveal the
free carboxylic acids, providing additional points for chemical modification.

Handling and Storage

As a standard laboratory chemical, Dimethyl 3-aminopentanedioate acetate should be
handled with appropriate care.
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o Storage: Store in a cool, dry place in a tightly sealed container to prevent moisture
absorption, which can affect the integrity of the salt.[1]

o Safety: All handling should be performed by technically qualified individuals in a laboratory
setting.[4] It is intended for research and development use only.[4] Standard personal
protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be

worn.

Conclusion

Dimethyl 3-aminopentanedioate acetate is a well-defined chemical entity with a clear and
scalable synthesis protocol. Its utility as a pharmaceutical intermediate is established, and its
structure offers significant versatility for medicinal chemists. The availability of detailed
spectroscopic data allows for unambiguous identification and quality control. This guide
provides the foundational knowledge required for the effective procurement, synthesis, and
application of this compound in advanced scientific research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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